Cas no 1704497-27-7 (1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide)

• Product Name: 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide
• CAS No: 1704497-27-7
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 6357703
• PubChem ID: 90628011
• Update Time: 2025-10-19

1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025101476
• 1-(1,3-benzoxazol-2-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}pyrrolidine-2-carboxamide
• 1-(1,3-benzoxazol-2-yl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyrrolidine-2-carboxamide
• 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide
• F6471-6337
• 1704497-27-7

• Inchi： 1S/C22H20N4O2S/c27-21(24-12-15-10-17(13-23-11-15)16-7-9-29-14-16)19-5-3-8-26(19)22-25-18-4-1-2-6-20(18)28-22/h1-2,4,6-7,9-11,13-14,19H,3,5,8,12H2,(H,24,27)
• InChI Key： PHSDJHZTURBFET-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CN=CC(=C1)CNC(C1CCCN1C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 404.13069707g/mol
• Monoisotopic Mass: 404.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide

Comprehensive Analysis of 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide (CAS No. 1704497-27-7)

The compound 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide (CAS No. 1704497-27-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic compound combines multiple aromatic systems, including a benzoxazole core, a thiophene moiety, and a pyridine ring, making it a subject of interest for drug discovery and medicinal chemistry.

In the context of modern drug development, researchers are increasingly focusing on small molecule inhibitors and targeted therapies, which has led to a surge in searches for compounds like 1704497-27-7. The presence of both hydrogen bond acceptors and lipophilic regions in its structure suggests potential interactions with biological targets, particularly in the realm of kinase inhibition and GPCR modulation. These properties align with current trends in personalized medicine and precision drug design.

The synthetic route to 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide typically involves multi-step organic transformations, including amide coupling reactions and heterocycle formation. Recent advances in flow chemistry and microwave-assisted synthesis have made the production of such complex molecules more efficient, addressing common search queries about "improving synthetic yields of complex heterocycles." The compound's molecular weight of 418.51 g/mol and calculated logP value indicate moderate lipophilicity, which is crucial for bioavailability considerations.

From a structural perspective, the benzoxazole-thiophene-pyridine combination in this molecule represents an interesting case study for computational chemists investigating molecular docking and quantitative structure-activity relationships (QSAR). The electron-rich nature of these aromatic systems allows for potential π-π stacking interactions, while the pyrrolidine carboxamide moiety provides conformational flexibility. These characteristics are frequently searched in relation to "design principles for CNS-penetrant compounds" and "optimizing drug-like properties."

In pharmacological screening, derivatives of 1704497-27-7 have shown promise in preliminary assays related to neurodegenerative disorders and inflammatory pathways, topics that consistently rank high in scientific literature searches. The compound's ability to potentially modulate protein-protein interactions makes it relevant to current research on undruggable targets, a hot topic in pharmaceutical forums and conferences. However, comprehensive ADMET studies would be necessary to fully evaluate its therapeutic potential.

The analytical characterization of 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods address common questions about "structural confirmation of complex organic molecules" and "purity assessment of drug candidates." The compound's stability under various pH conditions and its photochemical properties are also important considerations for formulation development.

From an intellectual property perspective, 1704497-27-7 represents an interesting case in patent landscaping for heterocyclic compounds. The growing demand for novel chemical entities in drug discovery has led to increased patent activity around similar structures, making this a relevant search topic for both researchers and IP professionals. The compound's structural complexity also raises questions about generic drug development timelines and synthetic route optimization.

In the broader context of green chemistry initiatives, the synthesis of 1-(benzo[d]oxazol-2-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide presents opportunities for implementing atom-economical transformations and catalytic processes. These aspects align with current industry trends toward sustainable pharmaceutical manufacturing and frequently appear in searches related to "environmentally friendly synthetic methods."

As research continues, 1704497-27-7 and its analogs may contribute to the growing field of fragment-based drug discovery, particularly for challenging biological targets. The compound's balanced molecular properties and structural diversity make it a valuable scaffold for medicinal chemistry exploration, addressing common search queries about "privileged structures in drug design." Future studies may explore its potential in combination therapies or as a chemical probe for biological pathway elucidation.